Cas no 117615-33-5 (2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-)

2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- structure
117615-33-5 structure
Product Name:2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-
CAS No:117615-33-5
MF:C29H39NO4
MW:465.624268770218
CID:149737
PubChem ID:2839702
Update Time:2025-04-19

2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)-
    • (2R)-2-[(2R,5S,6R)-5-Methyl-6-{(3E,5E)-6-[(3aR,4S,5R,7aS)-4-(1H-p yrrol-2-ylcarbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]-3,5-he xadien-3-yl}tetrahydro-2H-pyran-2-yl]propanoic acid
    • DEETHYLINDANOMYCIN
    • 16-Deethylindanomycin
    • 2H-Pyran-2-acetic acid, tetrahydro-alpha,5-dimethyl-6-(1-ethyl-4-(2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl)-1,3-butadienyl)-, (3aR-(3a-alpha,4-alpha,5-alpha(1E(2R*(R*),5S*,6R*),3E),7a-beta))-
    • A83094A
    • A-83094A
    • Antibiotic A-83094A
    • 16-DethylindanoMycvin, OMoMycin, A 83094A
    • (αR,2R,5S,6R)-6-[(1E,3E)-1-Ethyl-4-[(3aR)-2,3,3aα,4,5,7aβ-hexahydro-4α-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5α-yl]-1,3-butadienyl]tetrahydro-α,5-dimethyl-2H-pyran-2-acetic acid
    • 2-[5-methyl-6-[6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl]propanoic acid
    • Oprea1_733277
    • CBMicro_016841
    • CHEBI:201742
    • 117615-33-5
    • EU-0004869
    • 2-{5-methyl-6-[(3Z,5E)-6-[4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]oxan-2-yl}propanoic acid
    • Inchi: 1S/C29H39NO4/c1-4-20(28-18(2)13-16-25(34-28)19(3)29(32)33)8-5-10-22-15-14-21-9-6-11-23(21)26(22)27(31)24-12-7-17-30-24/h5,7-8,10,12,14-15,17-19,21-23,25-26,28,30H,4,6,9,11,13,16H2,1-3H3,(H,32,33)
    • InChI Key: HSZFOQSMGNAIJM-UHFFFAOYSA-N
    • SMILES: O1C(C(C(=O)O)C)CCC(C)C1C(CC)=CC=CC1C=CC2CCCC2C1C(C1=CC=CN1)=O

Computed Properties

  • Exact Mass: 465.287909
  • Monoisotopic Mass: 465.287909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 79.4

Experimental Properties

  • Density: 1.149
  • Boiling Point: 641.4°Cat760mmHg
  • Flash Point: 341.7°C
  • PSA: 79.39000
  • LogP: 6.21290

2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- Pricemore >>

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2H-Pyran-2-acetic acid,6-[(1E,3E)-1-ethyl-4-[(3aR,4S,5S,7aS)-2,3,3a,4,5,7a-hexahydro-4-(1H-pyrrol-2-ylcarbonyl)-1H-inden-5-yl]-1,3-butadien-1-yl]tetrahydro-a,5-dimethyl-, (aR,2R,5S,6R)- Related Literature

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